Cas no 23767-80-8 (3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile)

3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile structure
23767-80-8 structure
Product name:3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
CAS No:23767-80-8
MF:C13H5ClN4
MW:252.658600568771
MDL:MFCD00182401
CID:291202
PubChem ID:263801

3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Cyclopropanetetracarbonitrile,(4-chlorophenyl)-
    • (E)-3-(4-chlorophenyl)-1-(5-chloro-thien-2-yl)-prop-2-en-1-one
    • 3-(4-chlorophenyl)-1-(5-chlorothien-2-yl)prop-2-en-1-o
    • 3-(4-CHLOROPHENYL)-1-(5-CHLOROTHIEN-2-YL)PROP-2-EN-1-ONE
    • 3-(4-chlorophenyl)-1,1,2,2-tetracyanocyclopropane
    • 3-(4-chlorophenyl)-1,1,2,2-tetracyanopropane
    • 3-(4-Chlor-phenyl)-1,1,2,2-tetracyan-cyclopropan
    • 3-< 4-Chlor-phenyl> -1,1,2,2-tetracyan-cyclopropan
    • 3-< 4-Chlor-phenyl> -1,1,2,2-tetracyano-cyclopropan
    • 3-(4-chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
    • 3-(4-chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
    • AKOS005086383
    • 2R-0847
    • NSC98476
    • 23767-80-8
    • NSC-98476
    • MFCD00182401
    • DTXSID60946551
    • CHEMBL4992436
    • 3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
    • MDL: MFCD00182401
    • Inchi: InChI=1S/C13H5ClN4/c14-10-3-1-9(2-4-10)11-12(5-15,6-16)13(11,7-17)8-18/h1-4,11H
    • InChI Key: LTYGTIODGMSSFP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2C(C#N)(C#N)C2(C#N)C#N)C=C1

Computed Properties

  • Exact Mass: 252.02045
  • Monoisotopic Mass: 252.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 594.2°Cat760mmHg
  • Flash Point: 291.1°C
  • Refractive Index: 1.628
  • PSA: 95.16

3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB299667-500 mg
3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile; .
23767-80-8
500mg
€678.60 2023-04-26
A2B Chem LLC
AI71219-1mg
3-(4-chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
23767-80-8 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI71219-10mg
3-(4-chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
23767-80-8 >90%
10mg
$240.00 2024-04-20
TRC
C150335-25mg
3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
23767-80-8
25mg
$ 230.00 2022-06-06
TRC
C150335-50mg
3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
23767-80-8
50mg
$ 380.00 2022-06-06
abcr
AB299667-1g
3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile; .
23767-80-8
1g
€1312.80 2025-02-17
Ambeed
A904335-1g
3-(4-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
23767-80-8 90%
1g
$611.0 2024-04-21
A2B Chem LLC
AI71219-5mg
3-(4-chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
23767-80-8 >90%
5mg
$214.00 2024-04-20
abcr
AB299667-1 g
3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile; .
23767-80-8
1g
€1312.80 2023-04-26
abcr
AB299667-500mg
3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile; .
23767-80-8
500mg
€678.60 2025-02-17

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(CAS:23767-80-8)3-(4-Chlorophenyl)-1,1,2,2-cyclopropanetetracarbonitrile
A1149915
Purity:99%
Quantity:1g
Price ($):550.0